Cas no 52289-93-7 (1-(bromomethyl)-2-methoxybenzene)

• Product Name: 1-(bromomethyl)-2-methoxybenzene
• CAS No: 52289-93-7
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD09745128
• CID: 89701
• PubChem ID: 40308
• Update Time: 2025-06-19

1-(bromomethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2-methoxybenzene
• O-METHOXYBENZYL BROMIDE
• 1-bromomethyl-2-methoxy-benzene
• 2-methoxybenzylbromide
• methoxybenzyl bromide
• monomethoxybenzyl bromide
• 2-Methoxy-1-(bromomethyl)benzene
• o-(Bromomethyl)anisole
• alpha-Bromo-2-methoxytoluene
• 2-Methoxybenzyl bromide
• Benzene, 1-(bromomethyl)-2-methoxy-
• AB91232
• DTXSID50200311
• AT38791
• A24704
• SCHEMBL17804
• AKOS005259875
• WAUNFWSVXRPCDQ-UHFFFAOYSA-N
• O,O-DIISOPROPYLDITHIOBIS(THIOFORMATE)
• 1-(bromomethyl)-2-methoxy-benzene
• W-202968
• 52289-93-7
• AM20040623
• MFCD09745128
• 1-Bromomethyl-2-methoxybenzene
• 2-Methoxybenzylbromid
• FT-0650185
• o-Methoxybenzylbromide;2-Methoxy benzyl bromide;alpha-Bromo-2-methoxytoluene
• SY013890
• DB-032050
• 2-(Bromomethyl)anisole

• MDL： MFCD09745128
• Inchi： 1S/C8H9BrO/c1-10-8-5-3-2-4-7(8)6-9/h2-5H,6H2,1H3
• InChI Key： WAUNFWSVXRPCDQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.983678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.406
• Melting Point: 47-50 ºC
• Boiling Point: 228 ºC
• Flash Point: 90 ºC
• Refractive Index: 1.55
• PSA: 9.23000
• LogP: 2.59010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-(bromomethyl)-2-methoxybenzene

Introduction to 1-(Bromomethyl)-2-methoxybenzene (CAS No. 52289-93-7)

1-(Bromomethyl)-2-methoxybenzene, also known by its CAS number 52289-93-7, is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and a methoxy substituent on a benzene ring. The combination of these functional groups endows the compound with a range of chemical properties that make it valuable for various applications.

The molecular formula of 1-(bromomethyl)-2-methoxybenzene is C₈H₉OBr, and its molecular weight is approximately 197.06 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 160°C at 10 mmHg. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but it has limited solubility in water. These physical properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of organic synthesis, 1-(bromomethyl)-2-methoxybenzene serves as an important building block for the preparation of more complex molecules. The bromomethyl group can undergo nucleophilic substitution reactions, making it useful for the introduction of various functional groups. For example, it can be used to synthesize compounds with amino, hydroxyl, or carboxyl functionalities through appropriate substitution reactions. Additionally, the methoxy group can be converted to other functional groups through standard chemical transformations, further expanding the utility of this compound.

In pharmaceutical research, 1-(bromomethyl)-2-methoxybenzene has been explored as an intermediate in the synthesis of bioactive molecules. Recent studies have shown that derivatives of this compound exhibit potential therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain derivatives of 1-(bromomethyl)-2-methoxybenzene demonstrated significant anti-inflammatory and anti-cancer activities. These findings highlight the potential of this compound as a starting material for the development of new drugs.

The use of 1-(bromomethyl)-2-methoxybenzene in materials science is another area of active research. Its unique chemical structure makes it suitable for the synthesis of advanced materials with specific properties. For example, researchers at the University of California, Berkeley, have utilized this compound to create novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as electronics and aerospace.

Safety considerations are crucial when handling 1-(bromomethyl)-2-methoxybenzene. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, 1-(bromomethyl)-2-methoxybenzene (CAS No. 52289-93-7) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an important building block for the development of new molecules and materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.